Cas no 211363-59-6 ((E)-N-[2-Chloro-2-phenyl-1-(piperidin-1-ylcarbonyl)vinyl]benzamide)

(E)-N-[2-Chloro-2-phenyl-1-(piperidin-1-ylcarbonyl)vinyl]benzamide structure
211363-59-6 structure
Product Name:(E)-N-[2-Chloro-2-phenyl-1-(piperidin-1-ylcarbonyl)vinyl]benzamide
CAS No:211363-59-6
MF:C21H21ClN2O2
MW:368.856644392014
CID:1398711
PubChem ID:3000232
Update Time:2025-04-20

(E)-N-[2-Chloro-2-phenyl-1-(piperidin-1-ylcarbonyl)vinyl]benzamide Chemical and Physical Properties

Names and Identifiers

    • (E)-N-[2-Chloro-2-phenyl-1-(piperidin-1-ylcarbonyl)vinyl]benzamide
    • AT-61
    • 211363-59-6
    • Benzamide, N-[2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl]-
    • SCHEMBL7080581
    • N-[(E)-2-chloro-2-phenyl-1-(piperidine-1-carbonyl)vinyl]benzamide
    • N-[(1e)-2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl]benzamide
    • DB-198998
    • N-[(E)-1-chloro-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]benzamide
    • At 61
    • N-[1-(Bromophenylmethylene)-2-oxo-2-piperidylethyl]benzamide
    • SCHEMBL7080587
    • (E)-N-(1-chloro-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
    • 300669-68-5
    • At61
    • Benzamide, N-(2-chloro-2-phenyl-1-(1-piperidinylcarbonyl)ethenyl)-
    • N-(1-(Bromophenylmethylene)-2-oxo-2-piperidylethyl)benzamide
    • LS-14861
    • CHEMBL88198
    • Inchi: 1S/C21H21ClN2O2/c22-18(16-10-4-1-5-11-16)19(21(26)24-14-8-3-9-15-24)23-20(25)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,23,25)/b19-18+
    • InChI Key: FGCZYICKZZNEEU-VHEBQXMUSA-N
    • SMILES: Cl/C(/C1C=CC=CC=1)=C(\C(N1CCCCC1)=O)/NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 368.12933
  • Monoisotopic Mass: 368.1291556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
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